3-Bromo-5,8-dimethylquinolin-4-amine
Description
3-Bromo-5,8-dimethylquinolin-4-amine is a halogenated quinoline derivative characterized by a bromine atom at position 3, methyl groups at positions 5 and 8, and an amine group at position 4. The quinoline core is a bicyclic structure comprising a benzene ring fused to a pyridine ring, which confers unique electronic and steric properties. Quinolines are widely studied for applications in pharmaceuticals, agrochemicals, and materials science due to their structural versatility .
Properties
CAS No. |
1211418-41-5 |
|---|---|
Molecular Formula |
C11H11BrN2 |
Molecular Weight |
251.127 |
IUPAC Name |
3-bromo-5,8-dimethylquinolin-4-amine |
InChI |
InChI=1S/C11H11BrN2/c1-6-3-4-7(2)11-9(6)10(13)8(12)5-14-11/h3-5H,1-2H3,(H2,13,14) |
InChI Key |
HIKNSUUIOSLUCP-UHFFFAOYSA-N |
SMILES |
CC1=C2C(=C(C=NC2=C(C=C1)C)Br)N |
Synonyms |
4-Amino-3-bromo-5,8-dimethylquinoline |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Comparison
The structural nuances of 3-bromo-5,8-dimethylquinolin-4-amine and its analogues are critical in determining their physicochemical and functional differences:
| Compound Name | Substituents (Positions) | Molecular Formula | Molecular Weight (g/mol) | Key Features |
|---|---|---|---|---|
| 3-Bromo-5,8-dimethylquinolin-4-amine | Br (3), CH₃ (5,8), NH₂ (4) | C₁₁H₁₂BrN₂ | ~252.13* | High steric bulk; balanced electronic effects |
| 6-Bromo-N-methylquinolin-4-amine | Br (6), CH₃ (N-methyl), NHCH₃ (4) | C₁₀H₉BrN₂ | 237.10 | Bromine at position 6; N-methylation reduces polarity |
| 3-Bromo-8-fluoroquinolin-4-amine | Br (3), F (8), NH₂ (4) | C₉H₅BrFN₂ | 255.05 | Fluorine at 8 increases electronegativity |
| 4-Amino-3-bromo-5,7-difluoro-2-methylquinoline | Br (3), F (5,7), CH₃ (2), NH₂ (4) | C₁₀H₇BrF₂N₂ | 273.08 | Difluoro substitution enhances electron deficiency |
Key Observations :
- Bromine Position: Bromine at position 3 (target compound) vs. 6 (6-Bromo-N-methylquinolin-4-amine) alters electronic distribution and steric accessibility for reactions .
- Methyl vs.
- N-Methylation: The N-methyl group in 6-Bromo-N-methylquinolin-4-amine reduces basicity of the amine, impacting solubility and pharmacokinetics .
Physicochemical Properties
Predicted and experimental properties of related compounds highlight substituent effects:
| Compound Name | Density (g/cm³) | Boiling Point (°C) | pKa |
|---|---|---|---|
| 4-Amino-3-bromo-5,7-difluoro-2-methylquinoline | 1.707 (Predicted) | 345.0 (Predicted) | 4.84 |
| 6-Bromo-N-methylquinolin-4-amine | N/A | N/A | N/A |
| 3-Bromo-5,8-dimethylquinolin-4-amine | ~1.6 (Estimated) | ~340 (Estimated) | ~5.0 (Estimated) |
Analysis :
- Density and Boiling Point: Fluorinated derivatives (e.g., 4-Amino-3-bromo-5,7-difluoro-2-methylquinoline) exhibit higher density due to fluorine’s atomic mass. Methyl groups in the target compound likely lower density but increase boiling point through van der Waals interactions .
- pKa : The pKa of the target compound’s amine group (~5.0) is influenced by electron-withdrawing bromine and electron-donating methyl groups, comparable to the pKa of 4.84 in the difluoro analogue .
Data Tables
See Section 2.1 and 2.2 for comparative tables.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
